N-(3-{5-[(2-{4-Nitrophenyl}-2-oxoethyl)sulfanyl]-4-methyl-4H-1,2,4-triazol-3-yl}phenyl)propanamide
N-(3-{5-[(2-{4-Nitrophenyl}-2-oxoethyl)sulfanyl]-4-methyl-4H-1,2,4-triazol-3-yl}phenyl)propanamide
Brand Name:
Vulcanchem
CAS No.:
496053-94-2
VCID:
VC0478099
InChI:
InChI=1S/C20H19N5O4S/c1-3-18(27)21-15-6-4-5-14(11-15)19-22-23-20(24(19)2)30-12-17(26)13-7-9-16(10-8-13)25(28)29/h4-11H,3,12H2,1-2H3,(H,21,27)
SMILES:
CCC(=O)NC1=CC=CC(=C1)C2=NN=C(N2C)SCC(=O)C3=CC=C(C=C3)[N+](=O)[O-]
Molecular Formula:
C20H19N5O4S
Molecular Weight:
425.5g/mol
N-(3-{5-[(2-{4-Nitrophenyl}-2-oxoethyl)sulfanyl]-4-methyl-4H-1,2,4-triazol-3-yl}phenyl)propanamide
CAS No.: 496053-94-2
Main Products
VCID: VC0478099
Molecular Formula: C20H19N5O4S
Molecular Weight: 425.5g/mol
![N-(3-{5-[(2-{4-Nitrophenyl}-2-oxoethyl)sulfanyl]-4-methyl-4H-1,2,4-triazol-3-yl}phenyl)propanamide - 496053-94-2](/images/no_structure.jpg)
| CAS No. | 496053-94-2 |
|---|---|
| Product Name | N-(3-{5-[(2-{4-Nitrophenyl}-2-oxoethyl)sulfanyl]-4-methyl-4H-1,2,4-triazol-3-yl}phenyl)propanamide |
| Molecular Formula | C20H19N5O4S |
| Molecular Weight | 425.5g/mol |
| IUPAC Name | N-[3-[4-methyl-5-[2-(4-nitrophenyl)-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]phenyl]propanamide |
| Standard InChI | InChI=1S/C20H19N5O4S/c1-3-18(27)21-15-6-4-5-14(11-15)19-22-23-20(24(19)2)30-12-17(26)13-7-9-16(10-8-13)25(28)29/h4-11H,3,12H2,1-2H3,(H,21,27) |
| Standard InChIKey | CAXSFDMJRKGFOO-UHFFFAOYSA-N |
| SMILES | CCC(=O)NC1=CC=CC(=C1)C2=NN=C(N2C)SCC(=O)C3=CC=C(C=C3)[N+](=O)[O-] |
| Canonical SMILES | CCC(=O)NC1=CC=CC(=C1)C2=NN=C(N2C)SCC(=O)C3=CC=C(C=C3)[N+](=O)[O-] |
| PubChem Compound | 1319842 |
| Last Modified | Nov 11 2021 |
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